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Compound of Interest

Compound Name: Palavit G

CAS No.: 130661-21-1

Cat. No.: B1176635

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known material properties of cured

Palavit G, a self-curing modeling acrylic from Kulzer. The information is compiled from

available technical documentation and scientific literature to assist researchers and

professionals in understanding its characteristics for various laboratory applications.

Composition and Curing
Palavit G is a two-component, self-curing modeling acrylic, consisting of a powder (polymer)

and a liquid (monomer).[1][2][3] It is a methyl methacrylate-based cold-curing polymer.[3] The

material is cadmium-free.[3] The curing process is a polymerization reaction that occurs at

ambient temperature upon mixing the two components, with a curing time of approximately 10

minutes.[3]

Physical Properties
Quantitative data on the physical properties of cured Palavit G is available from comparative

studies of dental acrylic resins.
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Property Value Standard

Water Sorption 11.33 ± 0.33 µg/mm³ ISO 4049

Water Solubility -0.05 ± 0.23 µg/mm³ ISO 4049

Density 1.2 g/cm³ Manufacturer Data[3]

Table 1: Physical Properties of Cured Palavit G

Mechanical Properties
Specific quantitative data for the flexural strength, modulus of elasticity, and Vickers hardness

of cured Palavit G are not readily available in publicly accessible technical data sheets or peer-

reviewed literature. However, a comparative study on experimental light-curing pattern resins

noted that the Vickers hardness and flexural strength of all their experimental resins were lower

than those of Palavit G, suggesting that Palavit G possesses robust mechanical properties in

its class.[4][5]

Thermal Properties
The fusion temperature of cured Palavit G is approximately 110°C (230°F).[3] The material is

designed to burn without leaving a residue, a critical property for its application in casting

techniques.[1][2][6]

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the characterization

of dental acrylic resins like Palavit G, based on internationally recognized standards.

Water Sorption and Solubility (ISO 4049:2009)
This protocol outlines the standardized method for determining the water sorption and solubility

of polymer-based dental materials.
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Experimental Workflow for Water Sorption and Solubility (ISO 4049)

Specimen Preparation

Immersion

Re-Desiccation

Calculation

Fabricate disc-shaped specimens
(15mm diameter, 1mm thickness)

Condition in a desiccator
at 37°C

Weigh specimens periodically
until a constant mass (m1) is achieved

Immerse specimens in distilled water
at 37°C for 7 days

Remove, blot dry, and weigh (m2)

Return specimens to the desiccator
at 37°C

Weigh periodically until a
constant mass (m3) is achieved

Water Sorption (Wsp) =
(m2 - m3) / V

Water Solubility (Wsl) =
(m1 - m3) / V

Click to download full resolution via product page

Workflow for ISO 4049 Water Sorption and Solubility Testing.
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Flexural Strength (ISO 20795-1:2013)
This standard specifies the three-point bending test for determining the flexural strength of

denture base polymers.
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Experimental Workflow for Flexural Strength (ISO 20795-1)

Specimen Preparation

Three-Point Bending Test

Calculation

Prepare rectangular bar specimens
(64mm x 10mm x 3.3mm)

Store specimens in water at 37°C
for 50 hours ± 2 hours

Mount specimen on two supports
(50mm span)

Apply a load at the center
at a crosshead speed of 5 ± 1 mm/min

Record the fracture load (F)

Flexural Strength (σ) =
(3 * F * l) / (2 * b * h²)

Click to download full resolution via product page

Workflow for ISO 20795-1 Flexural Strength Testing.
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Vickers Hardness (ISO 6507-1:2005)
This protocol describes the standardized method for determining the Vickers hardness of

materials.

Experimental Workflow for Vickers Hardness (ISO 6507-1)

Specimen Preparation

Indentation

Calculation

Prepare a flat and polished
surface on the cured specimen

Apply a diamond indenter with a
specified force (F) for a set duration

Measure the two diagonals
(d1 and d2) of the indentation

Calculate the average diagonal (d)

Vickers Hardness (HV) =
0.1891 * (F / d²)

Click to download full resolution via product page

Workflow for ISO 6507-1 Vickers Hardness Testing.
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Applications
Palavit G is primarily used in dental laboratories for the creation of models for casting

techniques, such as crown and bridge frameworks.[1][3] Its key properties for this application

are its stability, precision, and ability to burn out cleanly without leaving a residue.[1][2][6]

Conclusion
Cured Palavit G exhibits physical properties, such as low water sorption and solubility, that are

favorable for its intended use in creating accurate and stable models for dental casting. While

specific quantitative data on its mechanical strength are not widely published, comparative

studies suggest it is a robust material. The standardized testing protocols outlined in this guide

provide a framework for any further quantitative analysis required for specific research or

development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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